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Introduction

Super-tdu is a synthetic peptide that acts as a potent and selective inhibitor of the YAP-TEAD
interaction, a critical nexus in the Hippo signaling pathway.[1] Dysregulation of the Hippo
pathway is implicated in the development and progression of various cancers, making it a
promising target for therapeutic intervention. Super-tdu functions by mimicking the action of
VGLL4, a natural antagonist of the transcriptional co-activator Yes-associated protein (YAP),
thereby preventing its association with the TEA domain (TEAD) transcription factors.[2] This
inhibition leads to the downregulation of YAP-TEAD target genes, such as CTGF, CYR61, and
CDX2, ultimately suppressing tumor growth.[1][3]

These application notes provide a comprehensive guide for the in vivo administration of Super-
tdu trifluoroacetate (TFA), the common salt form in which the peptide is synthesized and
purified. We will cover detailed experimental protocols, quantitative data from preclinical
studies, and the underlying signaling pathways.

Data Presentation

In Vivo Efficacy of Super-tdu in a Gastric Cancer Mouse
Model
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Administration

Animal Model Dosage Frequency Outcome
Route
Markedly
BALB/cA nu/nu Intravenous (tail ) decreased tumor
_ 50 ug/kg _ Daily . .
mice vein) size and weight.

[3]

Dose-dependent

decrease in
BALB/cA nu/nu Intravenous (tail ] tumor size and
) 500 ug/kg ) Daily )
mice vein) weight, and YAP

target gene

expression.[3]

| Kineti ies of tdu in Mi

Dosage Cmax t1/2a Clearance (CL)
250 pg/kg 6.12 ng/mL 0.78 hours 7.41 mL/min/kg
500 po/kg 13.3 ng/mL 0.82 hours 7.72 mL/min/kg

Data obtained from studies in BALB/cA nu/nu mice following intravenous injection.[3]

Signaling Pathways
Super-tdu Mechanism of Action: Inhibition of the YAP-
TEAD Interaction

Super-tdu acts as a competitive inhibitor of the YAP-TEAD protein-protein interaction. It mimics
the TDU domain of VGLL4, which naturally competes with YAP for binding to TEAD
transcription factors. By occupying the YAP-binding domain on TEAD, Super-tdu prevents the
recruitment of YAP and the subsequent transcription of pro-proliferative and anti-apoptotic

genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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